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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676 Get Quote

Application Notes and Protocols for 4-
Biphenylmethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and disposal of 4-
biphenylmethanol (CAS No. 3597-91-9). Adherence to these guidelines is crucial for ensuring

personnel safety and minimizing environmental impact in a laboratory setting.

Safety and Hazard Information
4-Biphenylmethanol is a white to off-white crystalline solid.[1] While some safety data sheets

indicate it is not considered hazardous under the 2012 OSHA Hazard Communication

Standard, others classify it as an irritant and potentially harmful if swallowed.[2][3] It is essential

to handle this chemical with appropriate care.

1.1. GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[3]

Skin corrosion/irritation 2 H315: Causes skin irritation[3]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[3]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[3]

Reproductive toxicity 2
H361: Suspected of damaging

fertility or the unborn child[3]

1.2. Physical and Chemical Properties

Property Value

Molecular Formula C₁₃H₁₂O[1][4][5][6]

Molecular Weight 184.23 g/mol [1][3][6]

Appearance
White to beige crystalline powder/solid[1][2][4][7]

[8]

Melting Point 96-105 °C[2][4][5][7][8]

Boiling Point 184 °C @ 11 mmHg[5][7]

Solubility
Insoluble in water. Soluble in acetone, ethanol,

and benzene.[1][4][7]

Storage Temperature
Ambient temperatures; store below +30°C in an

inert atmosphere.[1][5][7]
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This protocol outlines the steps for safely handling 4-biphenylmethanol from receipt to use in

the laboratory.

2.1.1. Personal Protective Equipment (PPE)

Before handling 4-biphenylmethanol, ensure the following PPE is worn:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[9][10]

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles.[9][10]

A face shield is recommended when there is a significant risk of splashing.[9]

Body Protection: A laboratory coat must be worn and buttoned.[9]

Footwear: Closed-toe and closed-heel shoes.[9]

2.1.2. Handling Procedure

Ventilation: Always handle 4-biphenylmethanol in a well-ventilated area, preferably within a

chemical fume hood.[4][11]

Receiving and Storage: Upon receipt, inspect the container for damage. Store the container

in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, acids, and bases.[1][4][8] Keep the container tightly closed when not in

use.[1][4][8]

Weighing and Dispensing:

Perform weighing and dispensing of the solid powder inside a chemical fume hood to

avoid inhalation of dust.

Use a dedicated spatula and weighing paper.

Close the container immediately after dispensing.

In Case of Contact:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[2][8][12][13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[2][8][12][13]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[2][8][12][13]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Call a physician immediately.[2]

[8][12][13]

2.2. Protocol for Spill Cleanup

In the event of a spill, follow these steps:

Evacuate and Alert: Alert others in the immediate area of the spill.

Ventilate: Ensure adequate ventilation. For volatile substances or dusts, close the lab door

and increase exhaust ventilation through fume hoods.[14]

Don PPE: Wear appropriate PPE as described in section 2.1.1.

Containment: Cover the spill with an inert absorbent material like vermiculite or sand to

contain it.[14][15]

Cleanup:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[2][8][16] Avoid generating dust.

For solutions, after absorbing the liquid, scoop the absorbent material into a designated

waste container.[14][15][17]

Decontamination: Clean the spill area thoroughly with soap and water.[15][17]
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Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the

disposal protocol below.[18][19]

Disposal Protocol
Chemical waste must be managed in accordance with institutional, local, state, and federal

regulations.[16]

3.1. Waste Categorization

Solid Waste: Unused 4-biphenylmethanol, contaminated gloves, absorbent materials, and

empty containers.

Liquid Waste: Solutions containing 4-biphenylmethanol.

3.2. Disposal Procedure

Waste Segregation: Do not mix 4-biphenylmethanol waste with other waste streams unless

permitted by your institution's waste management guidelines.[16][20]

Containerization and Labeling:

Place solid waste into a clearly labeled, sealed, and chemically compatible container.[16]

Collect liquid waste in a labeled, leak-proof container.

The label should include "4-Biphenylmethanol Waste," the quantity, and relevant hazard

warnings.[16]

Professional Disposal:

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal company.

A common disposal method for solid organic compounds is high-temperature incineration

in a permitted facility.[11][16]
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Alternatively, the material may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[11]

Never dispose of 4-biphenylmethanol down the drain.[11]

Visualization
4.1. Safe Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of 4-Biphenylmethanol

Preparation
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-biphenylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [protocols for the safe handling and disposal of 4-
biphenylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213676#protocols-for-the-safe-handling-and-
disposal-of-4-biphenylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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